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Compound of Interest

Compound Name: (24R)-MC 976

Cat. No.: B10800434

Get Quote

(24R)-MC 976, a synthetic analog of vitamin D3, is a valuable compound for research in areas

such as cancer, immunology, and cell differentiation. Proper dissolution and handling are

critical for obtaining reliable and reproducible results in cell culture experiments. This document

provides detailed application notes and protocols for the solubilization and use of (24R)-MC
976 in a research setting.

Properties and Solubility
(24R)-MC 976 is a white to off-white powder. While specific quantitative solubility data is not

widely published, it is known to be soluble in several organic solvents. For cell culture

applications, the recommended solvents are dimethyl sulfoxide (DMSO) and ethanol. It is

crucial to minimize the final concentration of these solvents in the cell culture medium to avoid

cytotoxicity.

Table 1: Solubility and Storage of (24R)-MC 976
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Parameter Value Source

CAS Number 112828-09-8 N/A

Molecular Weight 414.62 g/mol N/A

Recommended Solvents DMSO, Ethanol N/A

Recommended Storage (Solid)
-20°C, desiccated, protected

from light
N/A

Recommended Storage (Stock

Solution)

-20°C, in small aliquots,

protected from light    
N/A

Experimental Protocols
Preparation of a 1 mM Stock Solution
This protocol describes the preparation of a 1 mM stock solution of (24R)-MC 976 in DMSO or

ethanol.

Materials:

(24R)-MC 976 powder

Anhydrous (cell culture grade) DMSO or 200-proof ethanol

Sterile, amber or foil-wrapped microcentrifuge tubes

Calibrated precision balance

Sterile, low-retention pipette tips

Procedure:

Work in a sterile environment and under low-light conditions to protect the light-sensitive

compound.

Weigh out 1 mg of (24R)-MC 976 powder using a calibrated balance.
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To prepare a 1 mM stock solution, dissolve the 1 mg of (24R)-MC 976 in 2.41 mL of DMSO

or ethanol.

Calculation: (1 mg / 414.62 g/mol ) / (1 x 10⁻³ mol/L) = 2.41 x 10⁻³ L = 2.41 mL

Vortex the solution until the powder is completely dissolved. Gentle warming to 37°C and

brief sonication in an ultrasonic bath can aid dissolution if necessary.

Aliquot the stock solution into smaller volumes (e.g., 10-20 µL) in sterile, amber or foil-

wrapped microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C.

Preparation of Working Solutions for Cell Culture
This protocol outlines the dilution of the stock solution to prepare working concentrations for

treating cells. The final concentration of the organic solvent in the cell culture medium should

be kept to a minimum, typically below 0.1% for DMSO and 0.2% for ethanol.

Materials:

1 mM stock solution of (24R)-MC 976

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile pipette tips and tubes

Procedure:

Thaw an aliquot of the 1 mM stock solution at room temperature, protected from light.

Perform a serial dilution of the stock solution in pre-warmed complete cell culture medium to

achieve the desired final concentrations. It is recommended to perform at least a 1:1000

dilution of the stock solution into the final culture medium.

Example Dilution for a 100 nM final concentration:

Add 1 µL of the 1 mM stock solution to 10 mL of complete cell culture medium.
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Gently mix the medium containing (24R)-MC 976 before adding it to the cells.

Always include a vehicle control in your experiments. This should be an equivalent volume of

the solvent (DMSO or ethanol) used to dissolve the compound, diluted in the same manner

as the experimental samples.

Note on Working Concentrations: The optimal working concentration of (24R)-MC 976 will vary

depending on the cell type and the specific experimental endpoint. Based on studies with

similar vitamin D analogs, a starting concentration range of 1 nM to 1 µM is recommended for

initial experiments.

Signaling Pathways and Experimental Workflow
(24R)-MC 976, like other vitamin D analogs, is expected to exert its biological effects primarily

through the Vitamin D Receptor (VDR), a nuclear receptor that regulates gene expression.
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Simplified Vitamin D Receptor (VDR) Signaling Pathway
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Caption: Simplified Vitamin D Receptor (VDR) Signaling Pathway.

The following diagram illustrates the general workflow for dissolving and using (24R)-MC 976 in

cell culture experiments.
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Experimental Workflow for (24R)-MC 976 Cell Culture Experiments
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To cite this document: BenchChem. [Dissolving (24R)-MC 976 for Cell Culture: Application
Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800434/docs#dissolving-24r-mc-976-for-cell-
culture-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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